Cas no 2227832-55-3 (rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol
• CAS No: 2227832-55-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6345689
• PubChem ID: 165597438
• Update Time: 2025-10-24

rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol
• 2227832-55-3
• EN300-1627313

• Inchi： 1S/C11H15NO/c1-8-4-2-3-5-9(8)10-6-12-7-11(10)13/h2-5,10-13H,6-7H2,1H3/t10-,11+/m0/s1
• InChI Key： BVSRSWSULLYPNB-WDEREUQCSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol (CAS No. 2227832-55-3)

rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol, with the CAS number 2227832-55-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a pyrrolidine derivative with a unique stereochemical configuration that makes it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol consists of a pyrrolidine ring attached to a 2-methylphenyl group, with hydroxyl and methyl substituents at specific positions. The racemic nature of this compound implies that it is a mixture of two enantiomers, each with distinct properties and potential biological activities. Understanding the stereochemistry and enantiomeric behavior of this compound is crucial for optimizing its use in pharmaceutical applications.

Recent studies have highlighted the potential of rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The hydroxyl group on the pyrrolidine ring plays a critical role in mediating these effects, making it an attractive lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol has also been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce oxidative stress and protect neuronal cells from damage. These findings suggest that rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the catalytic hydrogenation of a suitable precursor followed by selective functionalization steps to introduce the desired substituents. The ability to control the stereochemistry during synthesis is crucial for obtaining the racemic mixture with consistent properties.

In terms of safety and handling, rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The pharmacokinetic properties of rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol have been studied extensively to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The ability to cross the blood-brain barrier is particularly noteworthy for its potential use in neuroprotective applications.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, rac-(3R,4S)-4-(2-methylphenyl)pyrrolidin-3-ol (CAS No. 2227832-55-3) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique stereochemical configuration and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in the field.